Cas no 1180497-49-7 (Methyl 2-amino-3-bromo-4-methoxybenzoate)

• Product Name: Methyl 2-amino-3-bromo-4-methoxybenzoate
• CAS No: 1180497-49-7
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 2116479
• Update Time: 2023-08-04

Methyl 2-amino-3-bromo-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-bromo-4-methoxybenzoate
• Methyl 2-amino-3-bromo-4-methoxybenzoate

• Inchi： 1S/C9H10BrNO3/c1-13-6-4-3-5(9(12)14-2)8(11)7(6)10/h3-4H,11H2,1-2H3
• InChI Key： BBHZJKJGLLBISX-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(=O)OC)=C1N)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Topological Polar Surface Area: 61.6